ethyl 4-[1H-1,3-benzodiazol-2-yl(cyano)methylidene]piperidine-1-carboxylate
Overview
Description
Ethyl 4-[1H-1,3-benzodiazol-2-yl(cyano)methylidene]piperidine-1-carboxylate, also known as EBCM, is a small molecule organic compound. It has a molecular weight of 310.36 . The IUPAC name for this compound is ethyl 4- [1H-benzimidazol-2-yl (cyano)methylene]-1-piperidinecarboxylate .
Molecular Structure Analysis
The InChI code for this compound is 1S/C17H18N4O2/c1-2-23-17 (22)21-9-7-12 (8-10-21)13 (11-18)16-19-14-5-3-4-6-15 (14)20-16/h3-6H,2,7-10H2,1H3, (H,19,20) . This code provides a detailed description of the molecule’s structure, including the number and arrangement of atoms, as well as the bonds between them.Physical and Chemical Properties Analysis
The compound has a molecular weight of 310.36 . More detailed physical and chemical properties such as melting point, boiling point, and solubility are not provided in the available resources .Scientific Research Applications
Synthesis and Biological Properties
Ethyl 4-[1H-1,3-benzodiazol-2-yl(cyano)methylidene]piperidine-1-carboxylate and its derivatives have been explored for their synthesis and biological properties. For instance, a study demonstrated the synthesis of new piperidine substituted benzothiazole derivatives using a similar compound. These compounds showed notable antibacterial and antifungal activities (Shafi, Rajesh, & Senthilkumar, 2021).
Applications in Medicinal Chemistry
In medicinal chemistry, derivatives of this compound have been utilized for their biological activities. For example, a series of ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates were designed and synthesized, showing potential as Mycobacterium tuberculosis GyrB inhibitors (Jeankumar et al., 2013).
Synthesis of Novel Compounds
The compound has also been used in the synthesis of novel compounds with potential applications. A study detailed the synthesis of ethyl 3-benzoyl-2,6-bis(2-chlorophenyl)-1-cyano-4-hydroxy-4-phenylcyclohexane-1-carboxylate, highlighting its molecular and crystal structures (Dyachenko & Chernega, 2007).
Antimicrobial Activity
The antimicrobial activity of compounds derived from this compound has been a significant area of research. One study synthesized thiazolo[3,2]pyridines containing pyrazolyl moiety, demonstrating their antimicrobial activity (El-Emary, Khalil, Ali, & El-Adasy, 2005).
Mechanism of Action
Target of Action
Compounds with a benzodiazole structure are often associated with a wide range of biological activities. They can interact with various targets in the body, including enzymes, receptors, and ion channels .
Mode of Action
The exact mode of action would depend on the specific target. For example, if the target is an enzyme, the compound might inhibit the enzyme’s activity, leading to a decrease in the production of a particular molecule in the body .
Biochemical Pathways
Again, this would depend on the specific target. The compound could affect various biochemical pathways, leading to changes in cellular processes such as signal transduction, gene expression, or metabolic reactions .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of a compound depend on its chemical structure and the body’s physiological conditions. For instance, the compound’s solubility can affect its absorption and distribution in the body .
Result of Action
The result of the compound’s action would depend on its mode of action and the biochemical pathways it affects. This could range from changes in cellular function to potential therapeutic effects for certain diseases .
Action Environment
The compound’s action, efficacy, and stability can be influenced by various environmental factors, including pH, temperature, and the presence of other molecules in the body .
Safety and Hazards
Properties
IUPAC Name |
ethyl 4-[1H-benzimidazol-2-yl(cyano)methylidene]piperidine-1-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N4O2/c1-2-23-17(22)21-9-7-12(8-10-21)13(11-18)16-19-14-5-3-4-6-15(14)20-16/h3-6H,2,7-10H2,1H3,(H,19,20) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JRBNKIATKNTYRK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCC(=C(C#N)C2=NC3=CC=CC=C3N2)CC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.35 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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